2-Iodo-4-(6-methylbenzothiazol-2-yl)aniline

• Molecular Formula: C14H11IN2S
• Molecular Weight: 366.22 g/mol
• IUPAC Name: 2-iodo-4-(6-methyl-1,3-benzothiazol-2-yl)aniline
• InChI: InChI=1S/C14H11IN2S/c1-8-2-5-12-13(6-8)18-14(17-12)9-3-4-11(16)10(15)7-9/h2-7H,16H2,1H3
• InChI Key: HHKCYVZNMDYRMQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)N=C(S2)C3=CC(=C(C=C3)N)I

Description

2-Iodo-4-(6-methylbenzothiazol-2-yl)aniline is a useful research compound. Its molecular formula is C14H11IN2S and its molecular weight is 366.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

2-(4'-Aminophenyl)-6-methylbenzothiazole (0.6 g, 2.5 mmol) was treated with iodine monochloride (0.5 g, 3.02 mmol) in acetic acid according to the above-described general procedure for iodination. Crude product was purified by flash chromatography on silica gel, using ethyl acetate-hexane (1:3) as eluent, to give brown small crystals (0.61 g, 66.7%), m.p. 176.2-177.9° C.